1-(2,2-Difluoropropyl)piperazine
Overview
Description
1-(2,2-Difluoropropyl)piperazine is a chemical compound with the molecular formula C7H14F2N2. It is used in research and development .
Molecular Structure Analysis
The piperazine moiety is often found in drugs or bioactive molecules. This widespread presence is due to different possible roles depending on the position in the molecule and on the therapeutic class, but it also depends on the chemical reactivity of piperazine-based synthons, which facilitate its insertion into the molecule .Mechanism of Action
While the specific mechanism of action for 1-(2,2-Difluoropropyl)piperazine is not available, piperazine compounds are known to act as GABA receptor agonists . They bind directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .
Safety and Hazards
Future Directions
Piperazine compounds, including 1-(2,2-Difluoropropyl)piperazine, continue to be a focus of research due to their widespread presence in drugs and bioactive molecules . Recent advances in the direct C–H functionalization of piperazines provide great synthetic opportunities for the introduction of the much-needed structural variety at the carbon atoms of the piperazine core .
properties
CAS RN |
1557697-43-4 |
|---|---|
Product Name |
1-(2,2-Difluoropropyl)piperazine |
Molecular Formula |
C7H14F2N2 |
Molecular Weight |
164.20 |
IUPAC Name |
1-(2,2-difluoropropyl)piperazine |
InChI |
InChI=1S/C7H14F2N2/c1-7(8,9)6-11-4-2-10-3-5-11/h10H,2-6H2,1H3 |
InChI Key |
KNXYFEARPACJJL-UHFFFAOYSA-N |
SMILES |
CC(CN1CCNCC1)(F)F |
Canonical SMILES |
CC(CN1CCNCC1)(F)F |
Origin of Product |
United States |
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